Cas no 84522-29-2 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester)

• Product Name: Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
• CAS No: 84522-29-2
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 728207
• PubChem ID: 53428922
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
• ethyl 2-methyl-8-propan-2-ylbicyclo[2.2.2]octane-5-carboxylate
• ethyl 7-isopropyl-5-methylbicyclo[2.2.2]octane-2-carboxylate
• DTXSID501004804
• 84522-29-2
• Ethyl 7-isopropyl-5-methylbicyclo(2.2.2)octane-2-carboxylate
• Ethyl 5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane-2-carboxylate
• EINECS 283-024-6
• NS00061782

• Inchi： 1S/C15H26O2/c1-5-17-15(16)14-8-11-7-12(9(2)3)13(14)6-10(11)4/h9-14H,5-8H2,1-4H3
• InChI Key： BSYZAGFQVCLKBE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CC(C(C)C)C1CC2C)=O

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų